Cas no 581102-27-4 (2-hydroxy-1,3-benzoxazole-5-carbaldehyde)

• Product Name: 2-hydroxy-1,3-benzoxazole-5-carbaldehyde
• CAS No: 581102-27-4
• MF: C₈H₅NO₃
• MW: 163.130202054977
• CID: 2112398
• PubChem ID: 18452150
• Update Time: 2025-08-03

2-hydroxy-1,3-benzoxazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,3-dihydro-2-oxo-5-Benzoxazolecarboxaldehyde
• 2-Oxo-2,3-dihydro-benzooxazole-5-carbaldehyde
• 2-Oxo-2,3-dihydrobenzo[d]oxazole-5-carbaldehyde
• DYFWPMHZVHAXTO-UHFFFAOYSA-N
• 2-Hydroxybenzo[d]oxazole-5-carboxaldehyde
• 2-Oxo-2,3-dihydro-benzoxazole-5-carbaldehyde
• 2-hydroxy-1,3-benzoxazole-5-carbaldehyde
• MFCD01664150
• BS-51183
• SCHEMBL3774426
• F71026
• CS-0181160
• DA-27416
• SY322807
• 2-oxo-3H-1,3-benzoxazole-5-carbaldehyde
• 581102-27-4

• Inchi： 1S/C8H5NO3/c10-4-5-1-2-7-6(3-5)9-8(11)12-7/h1-4H,(H,9,11)
• InChI Key： DYFWPMHZVHAXTO-UHFFFAOYSA-N
• SMILES： O1C(NC2C=C(C=O)C=CC1=2)=O

Computed Properties

• Exact Mass: 163.026943022g/mol
• Monoisotopic Mass: 163.026943022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 55.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazolones